Cas no 52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-)
52584-20-0 structure
Product Name:Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
CAS No:52584-20-0
MF:C34H22O6
MW:526.534889698029
CID:359292
PubChem ID:20508401
Update Time:2025-04-19
Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-[2-oxo-2-(4-phenoxyphenyl)acetyl]phenyl]-2-(4-phenoxyphenyl)ethane-1,2-dione
- SCHEMBL11034320
- DTXSID10608238
- 1,1'-(1,3-Phenylene)bis[(4-phenoxyphenyl)ethane-1,2-dione]
- 52584-20-0
- Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
-
- Inchi: 1S/C34H22O6/c35-31(23-14-18-29(19-15-23)39-27-10-3-1-4-11-27)33(37)25-8-7-9-26(22-25)34(38)32(36)24-16-20-30(21-17-24)40-28-12-5-2-6-13-28/h1-22H
- InChI Key: DUQZPRDKOFQUSA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C(C1C=CC=C(C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=O)C=1)=O)=O
Computed Properties
- Exact Mass: 526.14166
- Monoisotopic Mass: 526.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.74
Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-) Related Products
- 1023-17-2(1-(4-methoxyphenyl)-2-phenylethan-1-one)
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- 22711-21-3(4-Methoxybenzil)
- 62381-24-2(Ethanone, 1-(3-methoxyphenyl)-2-phenyl-)
- 120-44-5(1,2-Bis(4-methoxyphenyl)ethanone)
- 40101-17-5(1,2-Bis(3-methoxyphenyl)ethane-1,2-dione)
- 16208-17-6(4-Methoxyphenylglyoxal hydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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